Cas no 101253-51-4 (2,4,6-Cycloheptatrien-1-one,2-chloro-3-methyl-)

• Product Name: 2,4,6-Cycloheptatrien-1-one,2-chloro-3-methyl-
• CAS No: 101253-51-4
• MF: C₈H₇ClO
• MW: 154.593581438065
• CID: 124566
• PubChem ID: 45119025
• Update Time: 2025-04-18

2,4,6-Cycloheptatrien-1-one,2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one,2-chloro-3-methyl-
• 2,4,6-Cycloheptatrien-1-one, 2-chloro-3-methyl-
• DTXSID901243181
• 2,4,6-Cycloheptatrien-1-one, 2-chloro-3-methyl-
• 101253-51-4

• Inchi： 1S/C8H7ClO/c1-6-4-2-3-5-7(10)8(6)9/h2-5H,1H3
• InChI Key： JSDSKGMGLYAHMK-UHFFFAOYSA-N
• SMILES： ClC1C(C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 154.01861
• Monoisotopic Mass: 154.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 17.07